6-Fluoro-1-methoxy-isoquinoline-3-carboxylic acid

• Molecular Formula: C11H8FNO3
• Molecular Weight: 221.18 g/mol
• IUPAC Name: 6-fluoro-1-methoxyisoquinoline-3-carboxylic acid
• InChI: InChI=1S/C11H8FNO3/c1-16-10-8-3-2-7(12)4-6(8)5-9(13-10)11(14)15/h2-5H,1H3,(H,14,15)
• InChI Key: XKWGOPFIJITJPE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C=CC(=CC2=CC(=N1)C(=O)O)F

Description

6-Fluoro-1-methoxy-isoquinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C11H8FNO3 and its molecular weight is 221.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

690 mg (2.93 mmol) 6-fluoro-1-methoxy-isoquinoline-3-carboxylic acid methyl ester was dissolved in 20 mL MeOH and treated with 3.75 mL 4 M aqueous NaOH solution at RT for 3 h. The solvent was removed by distillation, the residue taken up in water and acidified with 4 M aqueous hydrochlorid acid. The precipitate was filtered off, washed with water and purified by HPLC.